![molecular formula C11H15N B3383284 1,2,3,4,5,6-Hexahydro-3-benzazocine CAS No. 40584-21-2](/img/structure/B3383284.png)
1,2,3,4,5,6-Hexahydro-3-benzazocine
Overview
Description
“1,2,3,4,5,6-Hexahydro-3-benzazocine” is a member of the benzazocine series . It is a white, crystalline substance soluble in acidic aqueous solutions . It is also known as pentazocine, which is an analgesic and is used in combination with acetaminophen .
Synthesis Analysis
The synthesis of “this compound” involves an intramolecular Friedel–Crafts alkylation and an intramolecular Heck cyclization as their respective key ring-forming steps . Various 3-substituted 6, 6-dimethyl (or 6-phenyl)-1, 2, 3, 4, 5, 6-hexahydro-3-benzazocines were synthesized by a simple modification of the morphine molecule, via the Friedel-Crafts type cyclization of 4-N-phenethylamino-2-methyl-2-butanols or N- (3-methyl-2-butenyl- or cinnamyl)-phenethylamines .
Molecular Structure Analysis
The molecular weight of “this compound” is 321.4559 . The molecules are linked in endless chains along the c-axis by N + ···Cl − and Cl − ···H 2 O···Cl − hydrogen bonds . Two piperidine rings in the molecule have the chair conformation .
Chemical Reactions Analysis
The chemical reactions of “this compound” involve reduction with zinc dust in a mixture of acetic acid and acetic anhydride . Reduction with sodium borohydride in methanol of 6,7,8,9,10,11 -hexahydro-7,10-methanocyclo-octa [ b ] 1benzothiophen-12-one ( 15) gave exclusively the syn -alcohol ( 9 ) .
Physical and Chemical Properties Analysis
“this compound” is a white, crystalline substance soluble in acidic aqueous solutions . The molecular weight is 321.4559 .
Scientific Research Applications
Synthesis and Pharmacological Properties
1,2,3,4,5,6-Hexahydro-3-benzazocine has been the subject of research primarily in the field of medicinal chemistry, with a focus on its synthesis and potential pharmacological properties. P. Mazzocchi and A. M. Harrison (1978) conducted a study where they synthesized 1,2,3,4,5,6-Hexahydro-1,6-methano-3-benzazocine and investigated its analgesic activity. This compound, including its N-methyl derivative, exhibited greater analgesic activity compared to codeine in mouse hot-plate antinociceptive assays and did not support morphine dependence in Rhesus monkeys (Mazzocchi & Harrison, 1978).
Chemical Modifications for Analgesic Properties
Further research by M. Hori et al. (1985) explored the conversion of certain hexahydro-benzazocines to their sulfur-containing analogues. They discovered that while analgesic activities decreased in sulfur-containing benzazocines compared to hydroxy compounds, specific derivatives, such as the N-methyl derivative (S-metazocine), showed potent analgesic activity (Hori et al., 1985).
Stereochemical Investigations
The stereochemistry of hexahydro-benzazocines has also been a topic of interest. A. Ogundaini and R. T. Parfitt (1985) synthesized various hexahydro-benzazocines with different substitutions and explored their stereochemistry using NMR. They found that the stereochemical configuration of these compounds had a significant impact on their analgesic potency (Ogundaini & Parfitt, 1985).
Synthesis Techniques and Biological Activity
There have been continuous efforts to synthesize hexahydro-benzazocines using various chemical techniques to explore their biological activities. For instance, K. Mitsuhashi et al. (1969) worked on synthesizing derivatives of hexahydro-benzazocines to examine their pharmacological activity, highlighting the ongoing interest in understanding these compounds’ therapeutic potential (Mitsuhashi et al., 1969).
Chiral Synthesis and Sigma Receptor Ligands
The chiral synthesis of hexahydro-benzazocines has been studied by X. Bai et al. (1994), who focused on creating selective ligands for sigma receptor sites, a key area in neuropharmacology. They developed asymmetric synthesis methods starting from certain dihydronaphthalene derivatives (Bai et al., 1994).
Mechanism of Action
Future Directions
Biochemical Analysis
Cellular Effects
It’s unclear how it influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It’s unclear how it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .
Properties
IUPAC Name |
1,2,3,4,5,6-hexahydro-3-benzazocine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N/c1-2-5-11-7-9-12-8-3-6-10(11)4-1/h1-2,4-5,12H,3,6-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPQCFWKOZOXUSC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2CCNC1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
40584-21-2 | |
Record name | 1,2,3,4,5,6-hexahydro-3-benzazocine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the basic structure of 1,2,3,4,5,6-Hexahydro-3-benzazocine?
A1: this compound is a heterocyclic compound consisting of a benzene ring fused to an azocine ring. The azocine ring itself is an eight-membered ring containing a nitrogen atom.
Q2: How can this compound be synthesized?
A2: Several synthetic routes have been explored. One common method involves the cyclization of hydrobromide salts of compounds with the general formula Ar[CH2]m·NH·[CH2]nBr using anhydrous aluminium chloride in decalin. [] This method has been successfully employed to synthesize this compound and several of its derivatives. [] Another approach utilizes a multi-step synthesis starting from readily available materials like 2-iodobenzyl alcohol. This route leverages Heck cyclization reactions to construct the core structure. []
Q3: What are the potential applications of this compound derivatives in medicinal chemistry?
A3: Research suggests that derivatives of this compound, particularly those with specific substitutions, exhibit potential as analgesics (pain relievers). [, , , , ] These compounds are being investigated as potential alternatives to narcotic analgesics.
Q4: Can you provide an example of how the structure of this compound has been modified to explore structure-activity relationships (SAR)?
A4: Researchers have synthesized a series of 1,2,3,4,5,6-hexahydro-8-methoxy-6,6-dimethyl-3-benzazocine derivatives. [] By systematically altering substituents on the core structure, they aimed to understand how these modifications impacted the analgesic activity of the resulting compounds. This approach is crucial for optimizing the desired pharmacological properties.
Q5: Have any natural products containing the this compound core been discovered?
A5: Yes, a family of indole alkaloids isolated from the seeds of Centaurea moschata incorporates the this compound framework. Two notable examples are moschamindole and moschamindolol. [] These naturally occurring compounds provide further evidence for the potential biological relevance of this chemical scaffold.
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